Cas no 2248374-74-3 (Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate)

• Product Name: Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
• CAS No: 2248374-74-3
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6430044
• PubChem ID: 137941960
• Update Time: 2025-10-31

Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
• Ethyl 1-piperidin-3-ylbicyclo[2.1.1]hexane-5-carboxylate
• 2248374-74-3
• EN300-6512393
• Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate

• Inchi： 1S/C14H23NO2/c1-2-17-13(16)12-10-5-6-14(12,8-10)11-4-3-7-15-9-11/h10-12,15H,2-9H2,1H3
• InChI Key： MLWGZHUADZVFQQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2CCC1(C1CNCCC1)C2)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate

Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate (CAS No. 2248374-74-3)

Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate, identified by the CAS number 2248374-74-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of bicyclic amides, characterized by its fused cyclohexane and piperidine rings, which contribute to its unique structural and functional properties. The presence of the ethyl ester group at the carboxyl position further enhances its potential as a synthetic intermediate or a bioactive molecule.

The structural framework of Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate is notable for its rigid bicyclic system, which can influence both its metabolic stability and binding affinity to biological targets. The piperidine moiety, in particular, is a common pharmacophore in drug discovery due to its ability to form hydrogen bonds and interact with various protein receptors. This feature makes the compound a promising candidate for developing novel therapeutic agents targeting neurological and cardiovascular diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such molecules. Studies have demonstrated that the bicyclic core of Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate can be modulated to optimize solubility, permeability, and metabolic clearance. These insights are crucial for designing molecules with improved bioavailability and reduced off-target effects.

In addition to its structural significance, Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate has been explored in several preclinical studies as a potential scaffold for drug development. Its unique chemical properties make it suitable for further derivatization to create libraries of compounds with tailored biological activities. For instance, modifications at the ester group or the piperidine nitrogen can lead to novel derivatives with enhanced binding affinity or selectivity for specific biological targets.

The compound's potential applications extend to the field of biomaterials and nanotechnology, where its rigid structure can be leveraged to design molecularly imprinted polymers or functionalized nanoparticles for drug delivery systems. These applications are particularly relevant in the context of targeted therapy, where precise control over molecular interactions is essential for achieving therapeutic efficacy.

From a synthetic chemistry perspective, Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate serves as an excellent model system for studying reaction mechanisms and developing new synthetic methodologies. Its complex architecture presents challenges that can drive innovation in catalytic processes and asymmetric synthesis, contributing to the broader goals of green chemistry and sustainable drug manufacturing.

The growing interest in heterocyclic compounds like Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate is also reflected in the increasing number of patents filed for related derivatives with potential therapeutic applications. This trend underscores the compound's importance as a building block in medicinal chemistry and highlights the ongoing efforts to discover new drugs based on structurally diverse scaffolds.

In conclusion, Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate (CAS No. 2248374-74-3 strong>) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical innovation. Its unique properties make it a valuable tool for researchers exploring new drug candidates, synthetic strategies, and applications in biomedicine and materials science.